Cas no 586-89-0 (4-Acetylbenzoic acid)

4-Acetylbenzoic acid Properties

Names and Identifiers

• 4-Acetylbenzoic acid
• Acetophenone-4-carboxylic acid
• 4'-ACETOPHENONECARBOXYLIC ACID
• 4-acetylC6H4COOH
• 4-acetyl-phenylacetic acid
• 4-Carboxyacetophenone
• Benzoic acid,4-acetyl
• p-acetylbenzoic acid
• Acetophenone-4'-carboxylic acid
• SY012789
• 4-Acetylbenzoic acid, 98%
• AM20061140
• Benzoic acid, 4-acetyl-
• 4-(acetyl)benzoic acid
• NSC 16644
• EN300-31858
• W-105367
• 4-acetylbezoic acid
• FT-0600907
• MFCD00002561
• 586-89-0
• DTXSID30207323
• EINECS 209-588-5
• SCHEMBL211540
• CS-W001939
• NSC-16644
• A20110
• Z335574216
• CHEMBL130010
• NS00033998
• 4-Acetylbenzoicacid
• F0001-1531
• AE-562/42531783
• A1024
• NSC16644
• GS-3274
• 4-acetyl benzoic acid
• 4-Acetylbenzoci acid
• 4-Acetyl-benzoic acid
• AC-18314
• AKOS005207115
• DB-005323
• DTXCID30129814
• HY-W001939
• +Expand

• MDL： MFCD00002561
• InChIKey： QBHDSQZASIBAAI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8O3/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-5H,1H3,(H,11,12)
• SMILES： C1=C(C(C)=O)C=CC(=C1)C(O)=O
• BRN： 2207355

Computed Properties

• Exact Mass: 164.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.047
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• LogP: 1.58740
• PSA: 54.37000
• Refractive Index: 1.5380 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 339.9°C at 760 mmHg
• Melting Point: 208.0 to 212.0 deg-C
• Flash Point: 173.6℃
• Color/Form: Needle like crystals.
• Solubility: Soluble in water.
• Density: 1.2132 (rough estimate)

4-Acetylbenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

4-Acetylbenzoic acid Customs Data

• HS CODE：29183000
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%